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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035 Get Quote

Technical Guide: 1-Bromododecane-12,12,12-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromododecane-12,12,12-d3, a

deuterated analog of 1-bromododecane. This isotopically labeled compound is a valuable tool

in various research and development applications, particularly in mass spectrometry-based

quantitative analysis.

Core Compound Details
1-Bromododecane-12,12,12-d3 is a saturated haloalkane in which the three hydrogen atoms

on the terminal methyl group of the dodecyl chain have been replaced by deuterium atoms.

This isotopic substitution makes it an ideal internal standard for analytical applications.

Property Value

CAS Number 204259-68-7

Molecular Weight 252.25 g/mol

Linear Formula CD₃(CH₂)₁₀CH₂Br

Synonyms Lauryl bromide-12,12,12-d3

Isotopic Purity 99 atom % D
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Physicochemical Properties
The physical and chemical properties of 1-Bromododecane-12,12,12-d3 are comparable to its

non-deuterated counterpart, with slight variations due to the isotopic labeling.

Property Value Reference

Boiling Point 134-135 °C at 6 mmHg

Melting Point -11 to -9 °C

Density 1.050 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Applications in Research and Drug Development
The primary application of 1-Bromododecane-12,12,12-d3 is as an internal standard in

quantitative mass spectrometry. Its known concentration and distinct mass shift allow for

precise quantification of the non-deuterated 1-bromododecane or other structurally related

analytes in complex matrices.

It also serves as a valuable reagent in organic synthesis for introducing a deuterated dodecyl

group into a molecule. This is particularly useful in metabolic studies to track the fate of the

alkyl chain within a biological system.

Experimental Protocols
While specific protocols will vary based on the application, the following provides a general

methodology for the use of 1-Bromododecane-12,12,12-d3 in alkylation reactions and as an

internal standard.

General N-Alkylation Protocol
This protocol describes a general procedure for the N-alkylation of a primary amine using 1-

Bromododecane-12,12,12-d3.

Materials:
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Primary amine

1-Bromododecane-12,12,12-d3

Anhydrous acetonitrile (ACN)

Potassium carbonate (K₂CO₃)

Argon or Nitrogen gas

Standard glassware for organic synthesis

Procedure:

To a stirred solution of the primary amine (1.0 equivalent) in anhydrous acetonitrile, add

potassium carbonate (1.5 equivalents).

Add 1-Bromododecane-12,12,12-d3 (1.1 equivalents) to the suspension at room temperature

under an inert atmosphere.

Heat the reaction mixture to 80 °C.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature and filter off the inorganic

salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography.

Use as an Internal Standard in LC-MS
This protocol outlines the general steps for using 1-Bromododecane-12,12,12-d3 as an internal

standard for the quantification of an analyte.

Procedure:
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Preparation of Standard Solutions: Prepare a series of calibration standards containing

known concentrations of the analyte and a fixed concentration of 1-Bromododecane-

12,12,12-d3 (the internal standard).

Sample Preparation: To the unknown sample, add the same fixed concentration of 1-

Bromododecane-12,12,12-d3.

LC-MS Analysis: Analyze the calibration standards and the unknown sample by LC-MS. The

chromatographic conditions should be optimized to separate the analyte and the internal

standard.

Data Analysis: For each injection, determine the peak area of the analyte and the internal

standard.

Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area

to the internal standard peak area against the concentration of the analyte for the calibration

standards.

Quantification: Determine the concentration of the analyte in the unknown sample by using

the peak area ratio from the sample and the equation of the calibration curve.

Workflow Diagrams
The following diagrams illustrate the experimental workflows for the synthesis of a deuterated

standard and its application in quantitative analysis.
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Workflow for Synthesis of a Deuterated Standard
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Caption: Synthesis of 1-Bromododecane-d3.
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Workflow for Quantitative Analysis using an Internal Standard
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Caption: Quantitative analysis workflow.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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